Cas no 1261894-27-2 (3-Fluoro-5-(4-methylsulfonylphenyl)phenol)

3-Fluoro-5-(4-methylsulfonylphenyl)phenol is a fluorinated phenolic compound featuring a methylsulfonylphenyl substituent, which enhances its utility in pharmaceutical and agrochemical applications. The fluorine atom at the 3-position and the sulfonyl group at the para-position of the phenyl ring contribute to its electron-withdrawing properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural features promote stability and reactivity in cross-coupling reactions, facilitating the development of novel compounds. The compound's well-defined chemical properties and high purity make it suitable for research in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators.

3-Fluoro-5-(4-methylsulfonylphenyl)phenol structure

1261894-27-2 structure

Product Name:3-Fluoro-5-(4-methylsulfonylphenyl)phenol

CAS No:1261894-27-2

MF:C₁₃H₁₁FO₃S

MW:266.288046121597

MDL:MFCD18314000

CID:2761802

PubChem ID:53219677

Update Time:2025-10-29

3-Fluoro-5-(4-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- MFCD18314000
- 1261894-27-2
- 3-Fluoro-5-(4-methylsulfonylphenyl)phenol, 95%
- DTXSID00684501
- 5-Fluoro-4'-(methanesulfonyl)[1,1'-biphenyl]-3-ol
- 3-FLUORO-5-(4-METHYLSULFONYLPHENYL)PHENOL
- 3-Fluoro-5-(4-methylsulfonylphenyl)phenol
- MDL： MFCD18314000
- Inchi： 1S/C13H11FO3S/c1-18(16,17)13-4-2-9(3-5-13)10-6-11(14)8-12(15)7-10/h2-8,15H,1H3
- InChI Key： ZOTQLFJDRWFHCS-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CC=1)C1C=C(C=C(C=1)O)F)(=O)=O

Computed Properties

Exact Mass: 266.04129354Da
Monoisotopic Mass: 266.04129354Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 62.8Å²

3-Fluoro-5-(4-methylsulfonylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320037-5 g	3-Fluoro-5-(4-methylsulfonylphenyl)phenol, 95%; .	1261894-27-2	95%	5 g	€1,159.00	2023-07-19
abcr	AB320037-5g	3-Fluoro-5-(4-methylsulfonylphenyl)phenol, 95%; .	1261894-27-2	95%	5g	€1159.00	2025-02-17